Cas no 65740-38-7 (1H-Pyrazol-3-amine, 1-(3-chlorophenyl)-)

1H-Pyrazol-3-amine, 1-(3-chlorophenyl)- structure
65740-38-7 structure
Product Name:1H-Pyrazol-3-amine, 1-(3-chlorophenyl)-
CAS No:65740-38-7
MF:C9H8ClN3
MW:193.632920265198
CID:388892
PubChem ID:13626942
Update Time:2025-04-19

1H-Pyrazol-3-amine, 1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine, 1-(3-chlorophenyl)-
    • 1-(3-chlorophenyl)pyrazol-3-amine
    • SCHEMBL5958372
    • TQP1409
    • 65740-38-7
    • AKOS011972894
    • AM20040966
    • 1-(3-chlorophenyl)-1H-pyrazol-3-amine
    • YDUASLIZTNJBLQ-UHFFFAOYSA-N
    • 1-(m-chlorophenyl)-3-aminopyrazole
    • DTXSID50545335
    • Inchi: 1S/C9H8ClN3/c10-7-2-1-3-8(6-7)13-5-4-9(11)12-13/h1-6H,(H2,11,12)
    • InChI Key: YDUASLIZTNJBLQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C=CC(N)=N1

Computed Properties

  • Exact Mass: 193.0406750g/mol
  • Monoisotopic Mass: 193.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų
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